N~4~-1,3-benzothiazol-2-yl-N~1~,N~1~-diethyl-1,4-piperidinedicarboxamide

• IUPAC Name: 4-N-(1,3-benzothiazol-2-yl)-1-N,1-N-diethylpiperidine-1,4-dicarboxamide
• InChI: InChI=1S/C18H24N4O2S/c1-3-21(4-2)18(24)22-11-9-13(10-12-22)16(23)20-17-19-14-7-5-6-8-15(14)25-17/h5-8,13H,3-4,9-12H2,1-2H3,(H,19,20,23)
• InChI Key: BNMQWEKVPAYFHK-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)N1CCC(CC1)C(=O)NC2=NC3=CC=CC=C3S2
• Molecular Formula: C18H24N4O2S
• Molecular Weight: 360.5 g/mol

Description

N~4~-1,3-benzothiazol-2-yl-N~1~,N~1~-diethyl-1,4-piperidinedicarboxamide is a chemical compound that has been widely used in scientific research. It belongs to the class of benzothiazole derivatives and is commonly referred to as BZTP. This compound has shown promising results in various scientific research applications, including its use as an anticancer agent, anti-inflammatory agent, and antiviral agent.

Mechanism of Action

The mechanism of action of N~4~-1,3-benzothiazol-2-yl-N~1~,N~1~-diethyl-1,4-piperidinedicarboxamide is not fully understood. However, it is believed to work by inhibiting various enzymes and pathways involved in cancer cell growth, inflammation, and viral replication. For example, BZTP has been shown to inhibit the activity of protein kinase C, which is involved in cancer cell growth. It has also been shown to inhibit the activity of NF-κB, which is involved in inflammation. In addition, BZTP has been shown to inhibit the activity of NS5B, which is involved in the replication of the hepatitis C virus.
Biochemical and Physiological Effects:
N~4~-1,3-benzothiazol-2-yl-N~1~,N~1~-diethyl-1,4-piperidinedicarboxamide has been shown to have various biochemical and physiological effects. In cancer research, BZTP has been shown to induce apoptosis in cancer cells, inhibit cancer cell growth, and induce cell cycle arrest. In anti-inflammatory research, BZTP has been shown to inhibit the production of inflammatory cytokines, such as TNF-α and IL-6. In antiviral research, BZTP has been shown to inhibit the replication of the hepatitis C virus.

Advantages and Limitations for Lab Experiments

N~4~-1,3-benzothiazol-2-yl-N~1~,N~1~-diethyl-1,4-piperidinedicarboxamide has several advantages for lab experiments. It is readily available and easy to synthesize. It has also been extensively studied for its potential use in various scientific research applications. However, there are also some limitations to using BZTP in lab experiments. For example, its mechanism of action is not fully understood, and it may have off-target effects that could affect the interpretation of experimental results.

Future Directions

There are several future directions for the study of N~4~-1,3-benzothiazol-2-yl-N~1~,N~1~-diethyl-1,4-piperidinedicarboxamide. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to study its potential use in combination with other anticancer, anti-inflammatory, or antiviral agents. Additionally, further studies are needed to evaluate the toxicity and pharmacokinetics of BZTP in animal models and humans. Finally, the development of more efficient and cost-effective synthesis methods for BZTP could facilitate its use in scientific research.

Synthesis Methods

The synthesis of N~4~-1,3-benzothiazol-2-yl-N~1~,N~1~-diethyl-1,4-piperidinedicarboxamide is a multi-step process that involves the reaction of 2-aminothiophenol with diethyl malonate, followed by the reaction of the resulting compound with ethyl acetoacetate. The final product is obtained by the reaction of this intermediate compound with piperidine and acetic anhydride. The overall yield of this synthesis method is around 50%.

Scientific Research Applications

N~4~-1,3-benzothiazol-2-yl-N~1~,N~1~-diethyl-1,4-piperidinedicarboxamide has been extensively studied for its potential use in various scientific research applications. It has shown promising results as an anticancer agent, anti-inflammatory agent, and antiviral agent. In cancer research, BZTP has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. It has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest. In anti-inflammatory research, BZTP has been shown to inhibit the production of inflammatory cytokines, such as TNF-α and IL-6. In antiviral research, BZTP has been shown to inhibit the replication of the hepatitis C virus.